Cas no 4342-07-8 (5-amino-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1H-1,2,3-triazole-4-carboxamide
• CAS No: 4342-07-8
• MF: C₃H₅N₅O
• MW: 127.104698896408
• CID: 928959
• PubChem ID: 225431
• Update Time: 2025-10-31

5-amino-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2H-1,2,3-triazole-4-carboxamide
• 5-Amino-1H-1,2,3-triazole-4-carboxamide
• 1,2,3-Thiadiazole-4-carbothioamide, 5-amino-
• 4(5)-amino-5(4)-carbamoyl-1,2,3-triazole
• 4(5)-Carboxyamido-5(4)-amino-1,2,3-triazole
• 5-amino-1,2,3-thiadiazole-4-carbothioamide
• 5-amino-1,2,3-thiadiazole-4-thiocarboxamide
• 5-amino-1,2,3-triazole-4-carboxamide
• 5-amino-4-carbamoyl-1H-1,2,3-triazole
• 5-amino-4-carboxyamido-1H-1,2,3-tria
• ACMC-20m36f
• C3H4N4S2
• c4-2(8)1-3(5)9-7-6-1
• CTK0E0344
• h5H2,(H2,4,8)
• XBSUFSWYJXYZSW-UHFFFAOYSA-
• NSC-14765
• Z1198171575
• DB-332827
• Triazole-5-carboxaldehyde
• NSC14765
• 4-amino-1,2,3-triazole-5-carboxamide
• AKOS005207278
• v-Triazole-4-carboxamide, 5-amino-
• EWA2ZX7ZH5
• Oprea1_341992
• EN300-116238
• AKOS005620709
• SCHEMBL1342306
• 5-amino-3H-[1,2,3]triazole-4-carboxamide
• 4-amino-1H-1,2,3-triazole-5-carboxamide
• 5-Amino-1H-triazole-4-carboxamide
• 5-amino-2H-triazole-4-carboxamide
• F2147-0424
• 5-Amino-1H-1,2,3-triazole-4-carboximidic acid
• 1H-1,2,3-Triazole-5-carboxamide, 4-amino-
• 4342-07-8
• STK785130
• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-
• MFCD06809635
• DTXSID40963009
• 1H-1,3-Triazole-4-carboxamide, 5-amino-
• CS-0373305
• 5-amino-l,2,3-triazole-4-carboxamide
• 5-amino-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C3H5N5O/c4-2-1(3(5)9)6-8-7-2/h(H2,5,9)(H3,4,6,7,8)
• InChI Key： MNKBSXULTGYFFR-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NNN=1)N

Computed Properties

• Exact Mass: 127.04955
• Monoisotopic Mass: 127.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 478.2±25.0 °C at 760 mmHg
• Flash Point: 243.0±23.2 °C
• PSA: 110.68
• LogP: -0.23270
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-amino-1H-1,2,3-triazole-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-amino-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-Amino-1H-1,2,3-triazole-4-carboxamide (CAS No. 4342-07-8)

5-Amino-1H-1,2,3-triazole-4-carboxamide (CAS No. 4342-07-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique chemical structure of 5-amino-1H-1,2,3-triazole-4-carboxamide makes it a valuable candidate for various drug discovery and development projects.

The chemical formula of 5-amino-1H-1,2,3-triazole-4-carboxamide is C₅H₆N₆O₂, and its molecular weight is 178.13 g/mol. The compound features a 1,2,3-triazole ring with an amino group and a carboxamide group attached to the ring. This structural arrangement confers several important properties that are relevant to its biological activity and potential pharmaceutical applications.

5-Amino-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential as an antiviral agent. Recent research has shown that this compound exhibits potent antiviral activity against a variety of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or processes. This makes 5-amino-1H-1,2,3-triazole-4-carboxamide a promising candidate for the development of new antiviral drugs.

In addition to its antiviral properties, 5-amino-1H-1,2,3-triazole-4-carboxamide has also been investigated for its anti-inflammatory and analgesic effects. Studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). These findings suggest that 5-amino-1H-1,2,3-triazole-4-carboxamide could be developed into a novel therapeutic agent for inflammatory diseases and pain management.

The pharmacokinetic properties of 5-amino-1H-1,2,3-triazole-4-carboxamide have also been evaluated in preclinical studies. Results indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This is an important consideration for drug development, as compounds with poor bioavailability or unfavorable pharmacokinetics may not be suitable for clinical use.

Toxicity studies have shown that 5-amino-1H-1,2,3-triazole-4-carboxamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further studies are needed to fully assess its safety profile in humans. Preclinical toxicity assessments have not revealed any significant adverse effects at doses relevant to therapeutic use.

The synthetic route for 5-amino-1H-1,2,3-triazole-4-carboxamide involves several well-established chemical reactions. One common approach involves the reaction of azides with terminal alkynes under copper(I) catalysis to form the 1,2,3-triazole ring. Subsequent functionalization steps can then introduce the amino and carboxamide groups to yield the final product. This synthetic pathway is scalable and can be adapted for large-scale production if needed.

In conclusion, 5-amino-1H-1,2,3-triazole-4-carboxamide (CAS No. 4342-07-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its antiviral, anti-inflammatory, and analgesic properties make it a valuable candidate for drug discovery efforts. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.